Cas no 124168-04-3 (b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)-)

b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)- structure
124168-04-3 structure
Product name:b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)-
CAS No:124168-04-3
MF:C23H30O12
MW:498.47700
CID:836746
PubChem ID:14396664

b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)-
    • 6-O-Vanilloylajugol
    • (1S,4aR,5R,7S,7aS)-1-(β-D-Glucopyranosyloxy)-7-hydroxy-7-methyl-1 ,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-5-yl 4-hydroxy-3-methoxy benzoate
    • b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-...
    • b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl,
    • 6-O-triisopropylsilylglucal
    • 6-O-vaniloylajugol
    • 6-Vanilloyl-ajugol
    • (-)-6-O-Vanilloyl-ajugol
    • [(1S,4aR,5R,7S,7aS)-7-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-5-yl] 4-hydroxy-3-methoxybenzoate
    • (1S,4aR,5R,7S,7aS)-1,4a,5,6,7,7a-Hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy]-7-methylcyclopenta[c]pyran-1-yl -D-glucopyranoside
    • CHEMBL1779142
    • 6-O-Vanilloyl Ajugol
    • FS-10256
    • 124168-04-3
    • AKOS032962449
    • Inchi: InChI=1S/C23H30O12/c1-23(30)8-14(33-20(29)10-3-4-12(25)13(7-10)31-2)11-5-6-32-21(16(11)23)35-22-19(28)18(27)17(26)15(9-24)34-22/h3-7,11,14-19,21-22,24-28,30H,8-9H2,1-2H3/t11-,14+,15+,16+,17+,18-,19+,21-,22-,23-/m0/s1
    • InChI Key: PJAISAAYEQAVGA-YYFWYDPZSA-N
    • SMILES: C[C@@]1(C[C@H]([C@H]2[C@@H]1[C@@H](OC=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=O)c4ccc(c(c4)OC)O)O

Computed Properties

  • Exact Mass: 498.17400
  • Monoisotopic Mass: 498.17372639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185Ų
  • XLogP3: -0.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 742.4±60.0 °C at 760 mmHg
  • Flash Point: 253.0±26.4 °C
  • PSA: 184.60000
  • LogP: -1.00020
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)- Security Information

b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3193-1 mg
6-O-Vanilloylajugol
124168-04-3
1mg
¥2595.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O32760-5mg
(1S,4aR,5R,7S,7aS)-1-(β-D-Glucopyranosyloxy)-7-hydroxy-7-methyl-1 ,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-5-yl 4-hydroxy-3-methoxy benzoate
124168-04-3
5mg
¥5120.0 2021-09-08
TargetMol Chemicals
TN3193-5mg
6-O-Vanilloylajugol
124168-04-3
5mg
¥ 3560 2024-07-20
TargetMol Chemicals
TN3193-1 mL * 10 mM (in DMSO)
6-O-Vanilloylajugol
124168-04-3 98%
1 mL * 10 mM (in DMSO)
¥ 3660 2023-09-15
TargetMol Chemicals
TN3193-5 mg
6-O-Vanilloylajugol
124168-04-3 98%
5mg
¥ 3,560 2023-07-11
TargetMol Chemicals
TN3193-1 ml * 10 mm
6-O-Vanilloylajugol
124168-04-3
1 ml * 10 mm
¥ 3660 2024-07-20
A2B Chem LLC
AE41484-5mg
6-O-Vanilloylajugol
124168-04-3 98.0%
5mg
$635.00 2024-04-20

b-D-Glucopyranoside, 1,4a,5,6,7,7a-hexahydro-7-hydroxy-5-[(4-hydroxy-3-methoxybenzoyl)oxy ]-7-methylcyclopenta[c]pyran-1-yl, (1S,4aR,5R,7S,7aS)- Related Literature

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